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Compound of Interest

Compound Name: Cefprozil monohydrate

Cat. No.: B240121

For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, and biological activities of Cefprozil monohydrate. The information is intended for
researchers, scientists, and professionals involved in drug development and pharmaceutical
sciences.

Molecular Structure and Physicochemical
Properties

Cefprozil is a second-generation cephalosporin antibiotic.[1][2][3] It exists as a cis and trans
isomeric mixture, with the cis-isomer being predominant (=90%).[4][5][6] The chemical name
for the monohydrate is (6R,7R)-7-[[(2R)-2-Amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1-
propen-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid monohydrate.[4][5][6][7][8]

Cefprozil Molecular Structure
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Caption: Molecular Structure of Cefprozil.

Table 1: Physicochemical Properties of Cefprozil Monohydrate

Property Value References

White to yellowish or off-white
Appearance ) [51[6]1[9][10]
crystalline powder

CAS Number 121123-17-9 [7191[11][12]
Mol ar F | Ci18H19N30s5S-H20 or IO 2] 3I14]
olecular Formula
Ci18H21N306S
Molecular Weight 407.44 g/mol [7115][12][12][13]
_ _ ~110 °C to >194°C (with
Melting Point [91[16][17]

decomposition)

Soluble in water; sparingly
soluble in methanol; slightly

Solubility soluble in ethanol; practically [O][10][16][17]
insoluble in acetone and ethyl

acetate.

pKa 2.92 (Predicted) [18]

Mechanism of Action

Cefprozil is a bactericidal agent that, like other 3-lactam antibiotics, inhibits the synthesis of the
bacterial cell wall.[1][19][20][21] The process involves the following key steps:

» Binding to Penicillin-Binding Proteins (PBPs): Cefprozil binds to specific PBPs located within
the bacterial cell wall.[19][20]

« Inhibition of Transpeptidase: This binding action inhibits the transpeptidase enzymes, which
are crucial for the final step of peptidoglycan synthesis.[19][20]
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 Disruption of Cell Wall Synthesis: The inhibition of transpeptidase prevents the cross-linking
of peptidoglycan chains, which weakens the bacterial cell wall.[19][20]

e Cell Lysis: The compromised cell wall cannot withstand the internal osmotic pressure,
leading to cell lysis and bacterial death.[1][19][20]
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Caption: Mechanism of action of Cefprozil.

Antibacterial Spectrum and Resistance

Cefprozil demonstrates broad-spectrum activity against a range of Gram-positive and some
Gram-negative bacteria.[22][23][24][25]

Table 2: Antibacterial Spectrum of Cefprozil
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Susceptible Organisms (In
Vitro and Clinical)

MICso (mgl/L) Resistant Organisms

Staphylococcus aureus

Methicillin-resistant

C ) 1.4 Staphylococcus aureus

(methicillin-susceptible)
(MRSA)

Streptococcus pneumoniae 0.23 Enterococcus faecium
Streptococcus pyogenes
(Group A B-hemolytic 0.04 Pseudomonas aeruginosa
streptococci)
Streptococcus agalactiae 0.3 Enterobacter aerogenes
Haemophilus influenzae
(including B-lactamase 6.7 Morganella morganii

producing strains)

Moraxella catarrhalis (including

Most strains of Acinetobacter,

Enterobacter, Morganella,

4.5
B-lactamase producing strains) Proteus vulgaris, Providencia,
Pseudomonas, and Serratia
Escherichia coli 12.2 Fungi and viruses

Data sourced from[2][22][23][24].

Bacterial resistance to cephalosporins like Cefprozil can develop through several mechanisms:

[20][26]

o Enzymatic Degradation: Production of B-lactamase enzymes that hydrolyze the 3-lactam
ring, inactivating the antibiotic.[20][26][27]

» Target Site Modification: Alterations in the structure of Penicillin-Binding Proteins (PBPS)

reduce the binding affinity of Cefprozil.[26]

o Reduced Permeability: Changes in the bacterial outer membrane, such as the modification

of porin channels in Gram-negative bacteria, can limit the drug's access to its PBP targets.

[26][27]
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o Efflux Pumps: Bacteria may actively transport the antibiotic out of the cell.[27]
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Caption: Mechanisms of bacterial resistance to Cefprozil.

Experimental Protocols and Characterization

The characterization of Cefprozil monohydrate involves a variety of analytical techniques to
confirm its identity, purity, and quality. While specific, detailed protocols are typically developed
and validated in-house according to regulatory guidelines, the general workflow is outlined
below. Suppliers of Cefprozil reference standards often provide comprehensive
characterization data, including HPLC, Mass Spectrometry, NMR, IR, and TGA.[7]

General Experimental Workflow for Characterization:

o Sample Preparation: The Cefprozil monohydrate sample is accurately weighed and
dissolved in an appropriate solvent. Solubility data indicates that methanol or agueous
buffers are suitable choices.[9][28] For solid-state analysis (e.g., TGA, DSC, IR), the
crystalline powder is used directly.
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e Chromatographic Analysis (HPLC): High-Performance Liquid Chromatography is used to
determine purity and quantify impurities. A common method involves a C18 reverse-phase
column with a mobile phase consisting of an acetonitrile and aqueous buffer mixture (e.g.,
phosphate buffer).[18] Detection is typically performed using a UV detector.

e Spectroscopic Analysis:

o Infrared (IR) Spectroscopy: To confirm the presence of key functional groups in the
molecule.

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To elucidate the detailed
molecular structure and confirm the isomeric ratio.

o Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

e Thermal Analysis:

o Thermogravimetric Analysis (TGA): To determine the water content (confirming the
monohydrate form) and assess thermal stability.

o Differential Scanning Calorimetry (DSC): To determine the melting point and identify
polymorphic forms.

o Data Analysis and Reporting: The data from all analyses are integrated to confirm that the
material meets the required specifications for identity, strength, quality, and purity.
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Caption: General workflow for Cefprozil characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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